Cas no 2225170-85-2 (3-Methyl-1-(2-chlorophenyl)pyrazole-4-boronic acid)
2225170-85-2 structure
Product Name:3-Methyl-1-(2-chlorophenyl)pyrazole-4-boronic acid
CAS No:2225170-85-2
MF:C10H10BClN2O2
MW:236.46
CID:5143777
PubChem ID:133555399
Update Time:2024-11-05
3-Methyl-1-(2-chlorophenyl)pyrazole-4-boronic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Methyl-1-(2-chlorophenyl)pyrazole-4-boronic acid
- Boronic acid, B-[1-(2-chlorophenyl)-3-methyl-1H-pyrazol-4-yl]-
- (1-(2-Chlorophenyl)-3-methyl-1H-pyrazol-4-yl)boronic acid
- 2225170-85-2
-
- Inchi: 1S/C10H10BClN2O2/c1-7-8(11(15)16)6-14(13-7)10-5-3-2-4-9(10)12/h2-6,15-16H,1H3
- InChI Key: DLZFQXCGKBTVIF-UHFFFAOYSA-N
- SMILES: B(C1=CN(C2=CC=CC=C2Cl)N=C1C)(O)O
Computed Properties
- Exact Mass: 236.0523854g/mol
- Monoisotopic Mass: 236.0523854g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 245
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 58.3Ų
3-Methyl-1-(2-chlorophenyl)pyrazole-4-boronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M908097-25mg |
3-Methyl-1-(2-chlorophenyl)pyrazole-4-boronic acid |
2225170-85-2 | 95% | 25mg |
¥1,555.20 | 2022-01-12 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M908097-100mg |
3-Methyl-1-(2-chlorophenyl)pyrazole-4-boronic acid |
2225170-85-2 | 95% | 100mg |
¥4,667.40 | 2022-01-12 |
3-Methyl-1-(2-chlorophenyl)pyrazole-4-boronic acid Related Literature
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Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
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5. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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